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Compound of Interest

4-(4-aminophenyl)cyclohexan-1-
Compound Name:

one
CAS No.: 124500-61-4
Cat. No.: B6256291

Get Quote

Technical Guide & Application Note
Executive Summary & Chemical Identity

4-(4-aminophenyl)cyclohexan-1-one is a bifunctional intermediate characterized by two
orthogonal reactive centers: a nucleophilic primary amine (aniline type) and an electrophilic
ketone (cyclohexanone). This "dual-warhead" structure makes it an invaluable scaffold for
constructing complex heterocyclic libraries, particularly in the synthesis of kinase inhibitors,
GPCR ligands, and liquid crystal mesogens.

Unlike its more common congeners (e.g., 4-phenylcyclohexanone), the presence of the para-
amino group introduces significant polarity and pH-dependent solubility, necessitating specific
handling protocols during purification and storage.

Chemical Identifiers
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Parameter Detail
IUPAC Name 4-(4-aminophenyl)cyclohexan-1-one
Common Name 4-(p-aminophenyl)cyclohexanone

Not widely listed commercially; see Precursor

CAS Registry Number
CAS 124500-60-3

Molecular Formula C12H1sNO

Molecular Weight 189.26 g/mol

SMILES NC1=CC=C(C2CCC(=0)CC2)C=C1
Structural Class 4-Arylcyclohexanone; Aniline derivative

Physicochemical Characterization

The following data aggregates experimental values from analogous structures (e.g., the nitro-
precursor and hydroxy-analogue) and high-fidelity predictive models (ACD/Labs, ChemAxon).

Table 1: Core Physicochemical Parameters
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Property

Value
(Experimental/Predicted)

Context & Causality

Physical State

Solid (Crystalline powder)

Stabilized by intermolecular H-

bonding (Amine

Carbonyl).

Higher than 4-
phenylcyclohexanone (77°C)

Melting Point 115 - 125 °C (Predicted) )
due to polar amino group
interactions.
Decomposition likely prior to
Boiling Point ~380 °C (at 760 mmHg) boiling; vacuum distillation

required.

Solubility (Water)

Low (<1 mg/mL at pH 7)

Lipophilic cyclohexane core

limits neutral solubility.

Protonation of the aniline (

Solubility (Acid) High (pH < 3)
) confers aqueous solubility.
Moderate lipophilicity; suitable
LogP (Octanol/Water) 16+0.3 for CNS drug discovery

scaffolds.

pKa (Base)

4.8 £ 0.2 (Aniline nitrogen)

Electron-withdrawing effect of
the cyclohexanone ring is
inductively dampened by the

phenyl spacer.

Polar Surface Area

43.09 A2

26.02 (Amine) + 17.07
(Ketone). Good membrane

permeability profile.

Structural Geometry & Conformational Analysis

Understanding the stereodynamics of the cyclohexane ring is critical for reactivity. The 4-

substituted cyclohexanone exists in dynamic equilibrium between chair conformers.
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o Dominant Conformer: The bulky 4-(4-aminophenyl) group preferentially occupies the
equatorial position to minimize 1,3-diaxial interactions.

» Reactivity Implication: Nucleophilic attack on the ketone (e.g., by hydride or Grignard
reagents) will occur preferentially from the axial direction, leading to the formation of the
trans-alcohol (equatorial -OH) as the major kinetic product, though thermodynamic control
may favor the cis-isomer.

Figure 1: Conformational Equilibrium & Synthetic
Access

w Pd/C, H2 (Reduction)

Precursor: Target:
4-(4-Nitrophenyl)cyclohexanone 4-(4-Aminophenyl)cyclohexan-1-one
(CAS 124500-60-3) (Equatorial Phenyl)

Ring Flip (Equilibri

Minor Conformer

(Axial Phenyl)
High Energy

Click to download full resolution via product page

Caption: Synthesis via reduction of the nitro-precursor and the subsequent conformational
equilibrium favoring the equatorial aryl substituent.

Synthetic Route & Impurity Profile

The most robust route to 4-(4-aminophenyl)cyclohexan-1-one avoids direct aniline oxidation.
Instead, it utilizes the commercially available nitro-analogue.

Protocol: Hydrogenation of 4-(4-
nitrophenyl)cyclohexanone

o Starting Material: 4-(4-nitrophenyl)cyclohexanone (CAS 124500-60-3).[1][2][3]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b6256291/docs?utm_src=pdf-body-img#physicochemical-properties-of-4-4-aminophenyl-cyclohexan-1-one
https://www.benchchem.com/product/b6256291/docs?utm_src=pdf-body#physicochemical-properties-of-4-4-aminophenyl-cyclohexan-1-one
https://buildingblock.bocsci.com/product/4-4-nitrophenyl-cyclohexanone-cas-124500-60-3-391766.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB35543958.htm
https://www.lgcstandards.com/ES/es/4-4-Nitrophenyl-cyclohexanone/p/TRC-N125960
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6256291?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Catalyst: 10% Pd/C (5 mol%).

Solvent: Ethanol or Methanol (avoid acidic media to prevent ketalization if using alcohol).

Conditions: 1 atm H2, RT, 4-6 hours.

Workup: Filter catalyst through Celite; concentrate filtrate.

Purification: Recrystallization from Ethanol/Hexane or Isopropanol.
Critical Impurity:

e 4-(4-aminophenyl)cyclohexanol: Over-reduction of the ketone can occur if reaction times are
prolonged or pressure is too high. Monitor via TLC (stain with Ninhydrin for amine, DNP for
ketone).

Reactivity & Application Workflows

The molecule's value lies in its ability to undergo orthogonal functionalization.

A. Ketone Functionalization (Electrophilic)

o Reductive Amination: Reaction with secondary amines (e.g., morpholine, piperazine)
followed by reduction (NaCNBH:) yields 1,4-disubstituted cyclohexanes, common in GPCR
antagonists.

o Fischer Indole Synthesis: Reaction with phenylhydrazines to form tetrahydrocarbazoles.

B. Amine Functionalization (Nucleophilic)

o Acylation/Sulfonylation: Standard amide/sulfonamide formation for library generation.
o Sandmeyer Reaction: Diazotization (

) allows replacement of the amino group with halogens (-Cl, -Br, -I) or cyano groups (-CN),
accessing 4-functionalized arylcyclohexanones.

Figure 2: Orthogonal Reactivity Map
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4-(4-aminophenyl)

cyclohexan-1-one

R2NH, NaBH(OAc)3 / RMFgX \ RCOCI/ Pyridine NaNO2, HX

Reductive Amination Grignard Addition Amide Coupling Diazotization
(Target: 1,4-diamines) (Target: Tertiary Alcohols) (Target: Peptidomimetics) (Target: Aryl Halides)

Click to download full resolution via product page

Caption: The central scaffold enables divergent synthesis: ketone transformations (top) and
aniline transformations (bottom).

Handling & Safety (E-E-A-T)

As a Senior Scientist, | emphasize that while this compound is not a volatile liquid, its aniline
moiety presents specific toxicological risks.

» Hazard Classification: Irritant (Skin/Eye), Potential Sensitizer.[4][5]

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. The amine is susceptible
to oxidation (browning) upon air exposure; the ketone is stable.

e Analytical Marker:
o HPLC: UV detection at 240-250 nm (aniline absorption).
o Mass Spec: ESI+ mode, strong

peak at 190.1 m/z.

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. buildingblock.bocsci.com [buildingblock.bocsci.com]

2. 4-(4-Nitrophenyl)cyclohexanone | 124500-60-3 [chemicalbook.com]

3. Buy Online CAS Number 124500-60-3 - TRC - 4-(4-Nitrophenyl)cyclohexanone | LGC
Standards [lgcstandards.com]

o 4. 4-(4-Hydroxyphenyl)cyclohexanone = 97.0 HPLC 105640-07-1 [sigmaaldrich.com]

¢ 5. 1-[4-(4-amino-phenyl)-piperazin-1-yl]-ethanone AldrichCPR | Sigma-Aldrich
[sigmaaldrich.com]
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[https://www.benchchem.com/product/b6256291/docs#physicochemical-properties-of-4-4-
aminophenyl-cyclohexan-1-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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